Cas no 155749-20-5 (L-Alanine, N-(trifluoroacetyl)-, ethyl ester)

• Product Name: L-Alanine, N-(trifluoroacetyl)-, ethyl ester
• CAS No: 155749-20-5
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 3800674
• PubChem ID: 14778326
• Update Time: 2025-05-19

L-Alanine, N-(trifluoroacetyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(trifluoroacetyl)-, ethyl ester
• Ethyl (2S)-2-(trifluoroacetamido)propanoate
• L-Alanine, N-(2,2,2-trifluoroacetyl)-, ethyl ester
• ethyl (2S)-2-(2,2,2-trifluoroacetamido)propanoate
• EThyl(2S)-2-(trifluoroacetamido)propanoate
• 155749-20-5
• N-trifluoroacetylalanine ethyl ester
• Ethyl (2S)-2-[(2,2,2-trifluoroacetyl)amino]propanoate
• BS-34904

• Inchi： 1S/C7H10F3NO3/c1-3-14-5(12)4(2)11-6(13)7(8,9)10/h4H,3H2,1-2H3,(H,11,13)/t4-/m0/s1
• InChI Key： ZCDYVEXWCKFMGY-BYPYZUCNSA-N
• SMILES： C(OCC)(=O)[C@H](C)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 213.06127767Da
• Monoisotopic Mass: 213.06127767Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.4Ų

Additional information on L-Alanine, N-(trifluoroacetyl)-, ethyl ester

L-Alanine, N-(trifluoroacetyl)-, ethyl ester (CAS No. 155749-20-5): A Comprehensive Overview in Modern Chemical Biology

L-Alanine, N-(trifluoroacetyl)-, ethyl ester, with the chemical identifier CAS No. 155749-20-5, is a specialized compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its trifluoroacetyl and ethyl ester functional groups, plays a pivotal role in various biochemical applications, particularly in the synthesis of peptide mimetics and as an intermediate in drug development.

The structural composition of L-Alanine, N-(trifluoroacetyl)-, ethyl ester involves the modification of L-alanine, a naturally occurring amino acid, by introducing a trifluoroacetyl group at the amine position and an ethyl ester at the carboxyl position. This modification enhances the compound's solubility in organic solvents and its reactivity in peptide coupling reactions. The presence of the trifluoroacetyl group particularly contributes to the stability and bioavailability of peptides derived from this compound, making it an invaluable tool in medicinal chemistry.

In recent years, L-Alanine, N-(trifluoroacetyl)-, ethyl ester has been extensively studied for its potential applications in the development of novel therapeutic agents. The trifluoroacetyl moiety is known to improve the metabolic stability of peptides by inhibiting enzymatic degradation. This property is particularly crucial in the design of long-acting peptide drugs that require prolonged circulation within the body to exert their therapeutic effects.

One of the most compelling applications of L-Alanine, N-(trifluoroacetyl)-, ethyl ester is in the synthesis of peptide mimetics. Peptide mimetics are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The trifluoroacetyl group enhances the binding affinity of these mimetics to their target receptors, thereby increasing their efficacy. For instance, research has shown that peptides modified with trifluoroacetyl groups exhibit higher binding affinity to neuropeptide receptors compared to their unmodified counterparts.

Moreover, L-Alanine, N-(trifluoroacetyl)-, ethyl ester has been utilized in the development of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, including inflammation and cancer progression. By inhibiting specific proteases, it is possible to modulate these processes and develop new treatments for associated diseases. The trifluoroacetyl group in this compound enhances its ability to interact with protease active sites, thereby improving its inhibitory activity.

Recent studies have also explored the use of L-Alanine, N-(trifluoroacetyl)-, ethyl ester in the field of vaccine development. Peptide-based vaccines are designed to elicit an immune response by mimicking pathogenic antigens. The incorporation of trifluoroacetyl groups into these peptides enhances their immunogenicity by improving their stability and binding affinity to major histocompatibility complex (MHC) molecules. This has led to the development of more effective peptide vaccines against various infectious diseases.

The synthesis of L-Alanine, N-(trifluoroacetyl)-, ethyl ester involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Typically, L-alanine is first acetylated using trifluoroacetic anhydride to form N-trifluoroacetylated L-alanine. This intermediate is then converted into its ethyl ester derivative through an esterification reaction with ethanol in the presence of a catalyst such as sulfuric acid or hydrochloric acid.

The purity and quality of L-Alanine, N-(trifluoroacetyl)-, ethyl ester are critical for its biological applications. Therefore, rigorous purification techniques such as column chromatography or recrystallization are employed to remove impurities and by-products. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are used to confirm the structural integrity and purity of the compound.

In conclusion, L-Alanine, N-(trifluoroacetyl)-, ethyl ester (CAS No. 155749-20-5) is a versatile compound with significant applications in chemical biology and drug development. Its unique structural features enhance peptide stability and bioavailability, making it an essential tool for synthesizing novel therapeutic agents. The ongoing research into this compound continues to uncover new possibilities for its use in medicine and biotechnology.